Cas no 442549-68-0 (Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate)

• Product Name: Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CAS No: 442549-68-0
• MF: C₁₁H₇BrFNO₃
• MW: 300.080585718155
• MDL: MFCD11053778
• CID: 857188
• PubChem ID: 46738864
• Update Time: 2025-07-21

Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• methyl 8-bromo-6-fluoro-4-oxo-1H-quinoline-2-carboxylate
• 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid methyl ester
• SCHEMBL4993673
• Methyl 8-bromo-6-fluoro-1,4-dihydro-4-oxo-2-quinolinecarboxylate
• UTKGKDXIUWTKAR-UHFFFAOYSA-N
• methyl 8-bromo-6-fluoro-4-hydroxyquinoline-2-carboxylate
• Z3921905582
• BS-23640
• DTXSID50674513
• SB72155
• EN300-7364264
• CS-0212491
• AKOS012683017
• 8-Bromo-6-fluoro4-oxo-1,4-dihydro-quinoline-2-carboxylic acid methyl ester
• 442549-68-0
• 8-Bromo-6-fluoro-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid methyl ester
• MFCD11053778
• Methyl8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

• MDL： MFCD11053778
• Inchi： 1S/C11H7BrFNO3/c1-17-11(16)8-4-9(15)6-2-5(13)3-7(12)10(6)14-8/h2-4H,1H3,(H,14,15)
• InChI Key： UTKGKDXIUWTKAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C=C(C(=O)OC)NC=21)=O)F

Computed Properties

• Exact Mass: 298.95900
• Monoisotopic Mass: 298.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.16000
• LogP: 2.21630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

Recent Advances in the Study of Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 442549-68-0)

Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 442549-68-0) is a fluorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting bacterial infections and cancer. The unique structural features of this molecule, including the bromo and fluoro substituents, contribute to its reactivity and make it a valuable building block for the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis of Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces the number of steps required and minimizes the formation of by-products. This advancement is particularly important for scaling up production and ensuring the consistent quality of the compound for further research and development.

In terms of biological activity, researchers have explored the antimicrobial properties of derivatives synthesized from Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogues exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. These findings suggest that the scaffold holds promise for addressing the growing challenge of antibiotic resistance.

Beyond antimicrobial applications, the compound has shown potential in oncology research. A recent investigation published in the European Journal of Medicinal Chemistry (2023) demonstrated that derivatives of Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that these compounds induce apoptosis through the mitochondrial pathway, making them interesting candidates for further development as anticancer agents.

The pharmacokinetic properties of Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate derivatives have also been investigated. A 2024 study in Drug Metabolism and Disposition characterized the metabolic stability and cytochrome P450 inhibition profile of several analogues, providing valuable insights for future drug design efforts. These studies highlight the importance of balancing potency with favorable drug-like properties when developing new therapeutic agents based on this scaffold.

Looking ahead, researchers are exploring the potential of Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate in combination therapies and targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews (2024) discussed the conjugation of quinoline derivatives with nanoparticles for improved tumor targeting and reduced systemic toxicity. These innovative approaches may help overcome some of the limitations associated with traditional small-molecule therapies.

In conclusion, Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 442549-68-0) continues to be a molecule of significant interest in medicinal chemistry research. Recent advances in synthetic methods, biological evaluation, and formulation strategies have expanded its potential applications in addressing pressing medical challenges. As research progresses, this compound and its derivatives may contribute to the development of new therapeutic options for infectious diseases and cancer.